5-((6-Methyl-3-pyridyl)methyl)-2-(nitroamino)-1H-pyrimidin-4-one

• CAS No.: 72716-93-9
• Molecular Formula: C11H11N5O3
• Molecular Weight: 261.24 g/mol
• IUPAC Name: N-[5-[(6-methylpyridin-3-yl)methyl]-6-oxo-1H-pyrimidin-2-yl]nitramide
• InChI: InChI=1S/C11H11N5O3/c1-7-2-3-8(5-12-7)4-9-6-13-11(14-10(9)17)15-16(18)19/h2-3,5-6H,4H2,1H3,(H2,13,14,15,17)
• InChI Key: KWBSLRQDOHBJPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)CC2=CN=C(NC2=O)N[N+](=O)[O-]

Description

5-((6-Methyl-3-pyridyl)methyl)-2-(nitroamino)-1H-pyrimidin-4-one is a useful research compound. Its molecular formula is C11H11N5O3 and its molecular weight is 261.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 2-formyl-3-(6-methyl-3-pyridyl)propionate (1.55 g) in methanol (20 ml) was added to a solution of sodium methoxide (from 0.161 g sodium) in methanol (20 ml). Dried nitroguanidine (0.729 g) was added over 5 minutes and the mixture was stirred and boiled under reflux overnight and evaporated to dryness. The residue was dissolved in water (50 ml) and the solution was extracted with chloroform (2×25 ml, discarded) and acidified to pH 5 with acetic acid. The solid which precipitated out was filtered off and recrystallised from methanol-acetic acid to give 2-nitroamino-5-(6-methyl-3-pyridylmethyl)-4-pyrimidone (0.5 g) m.p. 215°-216° (decomp.).